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Compound of Interest

Compound Name:
Dimethyl 3-

(bromomethyl)phthalate

Cat. No.: B1344209 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical reagents is a cornerstone of laboratory safety and environmental

responsibility. Dimethyl 3-(bromomethyl)phthalate, a halogenated organic compound,

requires specific disposal procedures to mitigate potential hazards. This guide provides

essential, step-by-step information for its safe disposal.

Chemical and Physical Properties
A clear understanding of a substance's properties is fundamental to its safe management.

Property Value

Molecular Formula C₁₁H₁₁BrO₄[1]

Molecular Weight 287.11 g/mol [1]

Appearance
Not explicitly stated, but related phthalates are

colorless oily liquids.

Solubility

Information for this specific compound is not

readily available, but related phthalates have

low water solubility.

Disposal Protocol: A Step-by-Step Approach

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b1344209?utm_src=pdf-interest
https://www.benchchem.com/product/b1344209?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Dimethyl-3-_bromomethyl_phthalate
https://pubchem.ncbi.nlm.nih.gov/compound/Dimethyl-3-_bromomethyl_phthalate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1344209?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


As a brominated organic compound, Dimethyl 3-(bromomethyl)phthalate is classified as a

halogenated organic waste.[2][3] Adherence to the following procedural steps is crucial for its

safe disposal.

Segregation: It is imperative to segregate halogenated organic wastes from all other waste

streams, particularly non-halogenated organic wastes.[2][4][5] Cross-contamination can

interfere with disposal processes and create hazardous chemical reactions.

Containerization: Collect waste Dimethyl 3-(bromomethyl)phthalate in a designated,

properly labeled, and sealed hazardous waste container.[4] The container should be made of

a compatible material and clearly marked as "Halogenated Organic Waste."[2][4]

Labeling: The label must include the full chemical name, "Dimethyl 3-
(bromomethyl)phthalate," and the words "Hazardous Waste."[4][5] Do not use

abbreviations or chemical formulas.[4] If it is part of a mixture, all components should be

listed with their approximate percentages.[5]

Storage: Store the waste container in a cool, dry, and well-ventilated area, away from

incompatible materials such as strong acids, bases, and oxidizing agents.[4] Ensure the

container is kept closed except when adding waste.[4][5]

Disposal: The designated method for the final disposal of halogenated organic wastes is

typically high-temperature incineration at a regulated hazardous waste facility.[2][6] This

process is designed to break down the halogenated compounds into less harmful

substances. Contact your institution's Environmental Health and Safety (EHS) office or a

licensed hazardous waste disposal contractor to arrange for pickup and disposal.

Experimental Workflow for Disposal
The following diagram illustrates the logical workflow for the proper disposal of Dimethyl 3-
(bromomethyl)phthalate.
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Caption: Logical workflow for the proper disposal of Dimethyl 3-(bromomethyl)phthalate.
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Disclaimer: This information is intended as a general guide. Always consult your institution's

specific safety protocols and the Safety Data Sheet (SDS) for Dimethyl 3-
(bromomethyl)phthalate, and adhere to all local, state, and federal regulations regarding

hazardous waste disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b1344209?utm_src=pdf-body
https://www.benchchem.com/product/b1344209?utm_src=pdf-body
https://www.benchchem.com/product/b1344209?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/Dimethyl-3-_bromomethyl_phthalate
https://pubchem.ncbi.nlm.nih.gov/compound/Dimethyl-3-_bromomethyl_phthalate
https://www.bucknell.edu/sites/default/files/offices_resources/environmental_health_safety/hazardouswastesegregation.pdf
https://www.uakron.edu/polymer/documents/ExamplesofWastes.pdf
https://braun.matse.illinois.edu/files/2018/02/Halogenated-Organic-Liquids.pdf
https://ehs.cornell.edu/book/export/html/1312
https://nepis.epa.gov/Exe/ZyPURL.cgi?Dockey=91008G5E.TXT
https://www.benchchem.com/product/b1344209#dimethyl-3-bromomethyl-phthalate-proper-disposal-procedures
https://www.benchchem.com/product/b1344209#dimethyl-3-bromomethyl-phthalate-proper-disposal-procedures
https://www.benchchem.com/product/b1344209#dimethyl-3-bromomethyl-phthalate-proper-disposal-procedures
https://www.benchchem.com/product/b1344209#dimethyl-3-bromomethyl-phthalate-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1344209?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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